2,5-Dichlorophenyl 5-tert-butyl-2-ethoxybenzene-1-sulfonate

• IUPAC Name: (2,5-dichlorophenyl) 5-tert-butyl-2-ethoxybenzenesulfonate
• InChI: InChI=1S/C18H20Cl2O4S/c1-5-23-15-9-6-12(18(2,3)4)10-17(15)25(21,22)24-16-11-13(19)7-8-14(16)20/h6-11H,5H2,1-4H3
• InChI Key: GHZXNXGIKNOPTD-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(C)(C)C)S(=O)(=O)OC2=C(C=CC(=C2)Cl)Cl
• Molecular Formula: C18H20Cl2O4S
• Molecular Weight: 403.3 g/mol
• CAS No.: 2415632-39-0

Description

2,5-Dichlorophenyl 5-tert-butyl-2-ethoxybenzene-1-sulfonate is a useful research compound. Its molecular formula is C18H20Cl2O4S and its molecular weight is 403.31. The purity is usually 95%.
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Scientific Research Applications

Chemiluminescence and Chemical Synthesis

• Chemiluminescence and Synthesis of Sulfanyl-, Sulfinyl-, and Sulfonyl-substituted Bicyclic Dioxetanes : A study by Watanabe et al. (2010) explored the singlet oxygenation of specific dihydrothiophenes, leading to the synthesis of sulfanyl-substituted bicyclic dioxetanes. These compounds, upon further oxidation, yielded sulfinyl- and sulfonyl-substituted dioxetanes. The base-induced decomposition of these dioxetanes in dimethyl sulfoxide (DMSO) resulted in chemiluminescence, demonstrating potential applications in chemical synthesis and light-emitting processes (Watanabe, Kikuchi, Maniwa, Ijuin, & Matsumoto, 2010).

Olefination Reactions

• Julia-Kocienski Olefination : Alonso et al. (2005) utilized 3,5-bis(trifluoromethyl)phenyl (BTFP) sulfones in the Julia-Kocienski olefination reaction, highlighting the versatility of sulfones in synthesizing various alkenes and dienes with good yields and stereoselectivities. This study showcases the role of sulfones in facilitating organic transformations (Alonso, Fuensanta, Nájera, & Varea, 2005).

Liquid-liquid Extraction and Coordination Chemistry

• Coordination Chemistry and Liquid-liquid Extraction : Research by Weigl et al. (2005) investigated the complexes of trivalent actinides with di(chlorophenyl)dithiophosphinic acid and synergistic agents in tert-butylbenzene. This work provides insights into the selectivity mechanisms for trivalent actinide cations in extraction processes, highlighting the potential application of chlorophenyl groups in separation technologies (Weigl, Denecke, Panak, Geist, & Gompper, 2005).

Proton Exchange Membranes

• Development of Proton Exchange Membrane Fuel Cells (PEMFCs) : A study by Jang et al. (2017) focused on the synthesis of sulfonated poly(phenylene)-block-poly(ethersulfone) polymers for application in PEMFCs. The research emphasized the importance of sulfonation and polymer architecture in achieving high proton conductivity and operational stability in fuel cells (Jang, Ryu, Sutradhar, Ahmed, Choi, Yang, Yoon, & Kim, 2017).